Cas no 2411257-41-3 (tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate
• CAS No: 2411257-41-3
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 5684351
• PubChem ID: 146101942
• Update Time: 2025-05-24

tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Z3595693480
• tert-butyl N-{1-[(prop-2-enamido)methyl]cyclopentyl}carbamate
• 2411257-41-3
• Tert-butyl N-[1-[(prop-2-enoylamino)methyl]cyclopentyl]carbamate
• EN300-26575018
• tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate

• Inchi： 1S/C14H24N2O3/c1-5-11(17)15-10-14(8-6-7-9-14)16-12(18)19-13(2,3)4/h5H,1,6-10H2,2-4H3,(H,15,17)(H,16,18)
• InChI Key： ZSWFMURVWWMFLQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CNC(C=C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate

Professional Introduction to Tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate (CAS No. 2411257-41-3)

Tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate, a compound with the chemical identifier CAS No. 2411257-41-3, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules. The structural framework of this compound incorporates a tert-butyl group, a prop-2-enamido moiety, and a cyclopentyl ring, each contributing unique electronic and steric properties that make it a valuable candidate for further investigation.

The tert-butyl group, characterized by its strong electron-donating inductive effect, plays a crucial role in modulating the reactivity and stability of the molecule. This feature is particularly advantageous in synthetic chemistry, where it can serve as a protecting group or influence the regioselectivity of reactions. The prop-2-enamido functional group introduces both amide and olefinic characteristics, providing multiple sites for chemical modification and interaction with biological targets. This dual functionality makes the compound a promising scaffold for designing molecules with enhanced pharmacological properties.

The cyclopentyl ring, a saturated five-membered heterocycle, contributes to the overall steric environment of the molecule. Cycloalkyl groups are well-documented for their ability to improve metabolic stability and oral bioavailability, making them highly desirable in drug development. The presence of this ring also introduces conformational flexibility, which can be exploited to optimize binding affinity to biological targets. Together, these structural elements create a complex and dynamic molecular system that warrants thorough exploration.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been reported to exhibit inhibitory effects on various enzymes and receptors, making them relevant in the treatment of conditions such as inflammation, pain, and neurological disorders. The specific combination of functional groups in Tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate positions it as a potential lead compound for further medicinal chemistry optimization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features outlined above suggest that it may interact with biological targets in unique ways, offering opportunities to address unmet medical needs. For instance, the amide group can participate in hydrogen bonding interactions with protein receptors, while the olefinic moiety may engage in π-stacking or other non-covalent interactions. These interactions are critical for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled more sophisticated approaches to understanding molecular interactions at the atomic level. Techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how Tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate might bind to biological targets. These computational studies can guide experimental efforts by predicting binding modes and identifying key residues involved in receptor interaction. Such integrative approaches are becoming increasingly important in modern drug discovery.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves strategic functional group transformations and regioselective reactions that highlight the synthetic utility of carbamate intermediates. By carefully controlling reaction conditions and utilizing advanced synthetic methodologies, researchers can access derivatives with tailored properties for biological evaluation.

In conclusion, Tert-butyl N-{1-(prop-2-enamido)methylcyclopentyl}carbamate (CAS No. 2411257-41-3) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric features makes it an attractive scaffold for designing novel bioactive molecules. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining experimental chemistry with computational modeling, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.